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Compound of Interest

Compound Name: 4-Phenoxybenzoic acid

Cat. No.: B045581

An In-depth Technical Guide to 4-Phenoxybenzoic Acid (CAS 2215-77-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenoxybenzoic acid, with the CAS registry number 2215-77-2, is an aromatic carboxylic
acid characterized by a phenoxy group attached to a benzoic acid moiety. This compound
serves as a crucial intermediate and building block in a variety of chemical syntheses,
particularly within the pharmaceutical, agrochemical, and materials science sectors. Its
structural features, combining an ether linkage with a carboxylic acid group, impart a unique
combination of properties that make it a versatile reagent in organic synthesis and a key
component in the development of novel molecules.[1][2][3] This guide provides a
comprehensive overview of the physicochemical properties, synthesis, spectral data,
applications, and safety information for 4-Phenoxybenzoic acid.

Physicochemical Properties

4-Phenoxybenzoic acid is a white to off-white or pale-yellow crystalline solid at room
temperature.[1][4] It is sparingly soluble in water but shows solubility in hot methanol, albeit
with very faint turbidity.[1][4]

Core Properties
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Property Value Source(s)
CAS Number 2215-77-2 [11[2][4][5]
Molecular Formula C13H1003 [11[2][3]1[5]16]
Molecular Weight 214.22 g/mol [21[31[5]

White to slightly yellow
Appearance , [1][4]
crystalline powder

Melting Point 163-165 °C [4][5][7]
Boiling Point 364.2 °C (estimate) [2]
Density 1.241 g/cm3 (estimate) [2]

pKa 4.57 (at 25 °C) [1]14]

Very faint turbidity in hot
Solubility methanol; sparingly soluble in [1114]

water

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Phenoxybenzoic
acid. Available data includes:

1H NMR: Spectra are available.[1][4]

13C NMR: Spectra are available.[1][4]

Infrared (IR): Spectra are available.[1][4]

Mass Spectrometry (MS): Spectra are available.[1][4]

Synthesis and Experimental Protocols

4-Phenoxybenzoic acid is typically synthesized through nucleophilic aromatic substitution or
oxidation reactions.
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Synthesis from Phenol and p-Chlorobenzoic Acid

One common method involves the reaction of phenol with p-chlorobenzoic acid in the presence
of a base.[1]

Experimental Protocol:

Step 1: Preparation of Sodium Phenate
e In a 250 ml flask, combine 94.6 g of phenol, 78 g of sodium hydroxide, and 70 g of water.
o Heat the mixture to 60 °C and maintain the reaction for 2 hours to form sodium phenate.[8]

Step 2: Nucleophilic Aromatic Substitution

In a separate 1000 ml four-necked flask equipped with a reflux water separation device, add
530 g of tetrahydronaphthalene and 158.7 g of p-chlorobenzoic acid.

Heat the mixture to approximately 150 °C.

Slowly add the sodium phenate solution dropwise over about 8 hours. Water will be distilled
off during the addition.

After the addition is complete, maintain the reaction for an additional 2 hours.[8]
Step 3: Work-up and Purification

Cool the reaction mixture to 30 °C.

e Add the resulting solid to a 1000 ml flask and stir with 500 ml of water.
 Filter the mixture.

» Resuspend the solid in 300 ml of water and adjust the pH to 1 with concentrated hydrochloric
acid to precipitate the crude 4-phenoxybenzoic acid.

« Filter the crude product.
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» Recrystallize the crude product from 95% ethanol. Add the crude solid to 600 g of 95%
ethanol and heat to reflux until dissolved.

e Cool the solution slowly to 10 °C with stirring to precipitate the purified product.

 Filter and dry the final product.[8]

Synthesis via Oxidation of 4-Phenoxyacetophenone

Another synthetic route involves the oxidation of 4-phenoxyacetophenone using sodium
hypochlorite as the oxidant, catalyzed by polyethylene glycol (PEG)-400.[8]

Synthesis via Friedel-Crafts Acylation and Halogenation

A multi-step process involving a Friedel-Crafts acylation followed by a halogenation reaction
can also be employed.[9]

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/synthesis/4-phenoxybenzoic-acid.htm
https://www.chemicalbook.com/synthesis/4-phenoxybenzoic-acid.htm
https://www.guidechem.com/question/what-is-the-synthesis-process--id128651.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acylation Reaction

| Phenol ether + Dichloromethane + AlCl3

:

| Add Acetyl Chloride (5-30°C) |

Reaction (2 hours)
Quench with Ice Water
Separate Organic Phase

Concentrate & Precipitate with n-hexane

Intermediate

Halogenati‘in Reaction

Intermediate + Methanol

| Add Sodium Hypochlorite (60°C) |

Reaction (3 hours)

Cool & Acidify (pH 1)

Centrifuge & Dry

Crude Product

Refiningy?rocess

Crude Product + Ethanol

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Phenoxybenzoic acid via acylation and halogenation.
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Applications in Research and Drug Development

4-Phenoxybenzoic acid is a valuable compound with diverse applications:

o Pharmaceutical Intermediate: It is a key intermediate in the synthesis of various
pharmaceuticals.[3][8] Notably, it is used in the production of Sitafloxacin, a fluoroquinolone
antibiotic.[4][10] It also serves as a building block for anti-inflammatory and analgesic drugs.

[1]3]

o Agrochemicals: The compound is utilized in the formulation of herbicides and fungicides.[1]

[3]

o Cosmetics: It is used as a UV filter in cosmetic products to protect the skin from harmful UV
radiation.[1]

e Materials Science: 4-Phenoxybenzoic acid is employed in the synthesis of liquid crystals
for display technologies and in the development of polymers with enhanced thermal and
mechanical properties.[5]

o Biochemical Research: It is used in studies related to enzyme inhibition.[3] For instance, it
has been shown to block the DNA binding of the human papillomavirus (HPV) E2 protein.[4]
[10]

Logical Relationship in Drug Intermediate Synthesis

Synthetic Modifications

Other Bioactive Compounds

4-Phenoxybenzoic acid Sitafloxacin Pharmaceuticals

Anti-inflammatory Agents

Jof
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Caption: Role of 4-Phenoxybenzoic acid as a key intermediate in pharmaceuticals.

Safety and Handling

4-Phenoxybenzoic acid is classified as an irritant and requires careful handling.

Hazard Identification

e GHS Classification:
o Skin irritation (Category 2)[1]
o Serious eye irritation (Category 2)[1]

o Specific target organ toxicity — single exposure (Category 3), may cause respiratory
irritation[1]

o Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264
(Wash skin thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area),
P280 (Wear protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN:
Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air
and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing), P312 (Call a POISON CENTER/doctor if you feel unwell), P332+P313 (If skin
irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get
medical advice/attention).[1]

Storage and Handling

o Storage: Store in a well-ventilated place. Keep container tightly closed.[1] Store locked up.[1]
It should be sealed in a dry, room temperature environment.[1][4]
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e Personal Protective Equipment (PPE): Wear protective gloves, eye protection (goggles), and
a dust mask (type N95 or equivalent).

Toxicity

Information on the toxicity of 4-Phenoxybenzoic acid is limited. However, based on its

structure, it is generally considered to have low acute toxicity.[1] Prolonged or repeated

exposure may cause mild irritation to the eyes, skin, and respiratory tract.[1] There is no
conclusive evidence linking it to carcinogenic effects.[1]

Conclusion

4-Phenoxybenzoic acid (CAS 2215-77-2) is a well-characterized compound with significant
utility in both academic research and industrial applications. Its straightforward synthesis and
versatile reactivity make it an important precursor for a range of valuable products, particularly
in the pharmaceutical and materials science fields. Adherence to appropriate safety protocols is
essential when handling this compound due to its irritant properties. This guide provides a
foundational understanding for professionals working with or considering the use of 4-
Phenoxybenzoic acid in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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